Cas no 1820674-05-2 (3-(difluoromethyl)pyrrolidine-3-carboxylic acid)

• Product Name: 3-(difluoromethyl)pyrrolidine-3-carboxylic acid
• CAS No: 1820674-05-2
• MF: C₆H₉F₂NO₂
• MW: 165.13796877861
• MDL: MFCD29033965
• CID: 5103525
• PubChem ID: 119056924
• Update Time: 2026-03-03

3-(difluoromethyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethyl)pyrrolidine-3-carboxylic acid

• MDL： MFCD29033965
• Inchi： 1S/C6H9F2NO2/c7-4(8)6(5(10)11)1-2-9-3-6/h4,9H,1-3H2,(H,10,11)
• InChI Key： IDWOXIDTJICYMU-UHFFFAOYSA-N
• SMILES： N1CCC(C(F)F)(C(O)=O)C1

Additional information on 3-(difluoromethyl)pyrrolidine-3-carboxylic acid

3-(Difluoromethyl)pyrrolidine-3-carboxylic Acid: A Versatile Compound in Medicinal Chemistry

3-(Difluoromethyl)pyrrolidine-3-carboxylic acid (CAS No. 1820674-05-2) is a novel and versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound, characterized by its difluoromethyl group and pyrrolidine ring, offers a promising scaffold for the development of new pharmaceuticals and therapeutic agents.

The difluoromethyl group is known for its ability to enhance the metabolic stability and bioavailability of drug molecules. This feature is particularly important in the design of drugs that require prolonged half-lives and improved pharmacokinetic properties. The presence of the pyrrolidine ring, a five-membered heterocyclic structure, further contributes to the compound's flexibility and conformational diversity, making it an attractive candidate for various biological targets.

Recent studies have highlighted the potential of 3-(difluoromethyl)pyrrolidine-3-carboxylic acid in the development of inhibitors for specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against a key enzyme involved in cancer progression. The researchers found that the difluoromethyl group played a crucial role in enhancing the binding affinity and selectivity of the inhibitors, leading to improved therapeutic outcomes.

In addition to its potential as an enzyme inhibitor, 3-(difluoromethyl)pyrrolidine-3-carboxylic acid has also shown promise in the treatment of neurological disorders. A preclinical study conducted by a team of researchers at a leading pharmaceutical company revealed that certain derivatives of this compound effectively crossed the blood-brain barrier and exhibited neuroprotective effects. These findings suggest that 3-(difluoromethyl)pyrrolidine-3-carboxylic acid could be a valuable lead compound for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of 3-(difluoromethyl)pyrrolidine-3-carboxylic acid is another factor contributing to its appeal in medicinal chemistry. Various synthetic routes have been developed to efficiently produce this compound, allowing for easy modification and optimization of its structure. One such method involves the reaction of difluoroacetic acid with pyrrolidine under mild conditions, followed by carboxylation to form the final product. This synthetic flexibility enables chemists to explore a wide range of functional groups and substituents, further expanding the potential applications of this compound.

The physicochemical properties of 3-(difluoromethyl)pyrrolidine-3-carboxylic acid have also been extensively studied. It has been reported to exhibit good solubility in both aqueous and organic solvents, which is advantageous for formulation development. Additionally, its stability under various conditions, including pH changes and temperature variations, makes it suitable for use in different pharmaceutical formulations.

In conclusion, 3-(difluoromethyl)pyrrolidine-3-carboxylic acid (CAS No. 1820674-05-2) represents a promising compound with diverse applications in medicinal chemistry. Its unique structural features, enhanced metabolic stability, and synthetic accessibility make it an attractive scaffold for the development of new drugs targeting various diseases. Ongoing research continues to uncover new possibilities for this versatile compound, solidifying its position as a valuable tool in modern drug discovery and development.